Cas no 88319-43-1 ((2R)-2-amino-4,4-dimethylpentanoic acid)

(2R)-2-amino-4,4-dimethylpentanoic acid structure

88319-43-1 structure

Product Name:(2R)-2-amino-4,4-dimethylpentanoic acid

CAS No:88319-43-1

MF:C₇H₁₅NO₂

MW:145.199502229691

MDL:MFCD00038404

CID:720979

PubChem ID:6950508

Update Time:2024-10-26

(2R)-2-amino-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

- (R)-2-Amino-4,4-dimethylpentanoic acid
- 3-tertbutyl-D-β-alanine
- BETA-T-BUTYL-D-ALANINE
- D-Neopentylglycine
- H-D-NptGly-OH
- H-β-tBu-D-Ala-OH
- Pentanoic acid,2-amino-4,4-dimethyl-, (2R)-
- β-tert-Butyl-D-alanine
- H-D-beta-tbu-Ala-OH
- 4-Methyl-D-leucine
- (2R)-2-amino-4,4-dimethylpentanoic acid
- (2R)-2-Amino-4,4-dimethylpentanoic acid (ACI)
- D-Leucine, 4-methyl- (9CI)
- (R)-2-Amino-4,4-dimethylpentanoicacid
- D-tert-Butylalanine
- γ-Methyl-D-leucine
- AC-6597
- AKOS006272330
- DTXSID90426199
- 88319-43-1
- DS-6589
- 3-tert-butyl-D-alanine
- BETA-TERT-BUTYL-D-ALANINE
- (R)-2-AMINO-4,4-DIMETHYL-PENTANOIC ACID
- SCHEMBL197139
- LPBSHGLDBQBSPI-RXMQYKEDSA-N
- H-D-ALA(TBU)-OH
- H-BETA-TBU-D-ALA-OH
- H-D-tBuAla-OH
- H--tBu-D-Ala-OH
- CS-0053492
- DB-290161
- (2R)-2-amino-4,4-dimethyl-pentanoic acid
- H-D-Neopentylgly-OH;H--Me-D-Leu-OH;H-D-Tba-OH
- MFCD00038404
- EN300-295099
- D-Leucine, 4-methyl-
- MDL： MFCD00038404
- Inchi： 1S/C7H15NO2/c1-7(2,3)4-5(8)6(9)10/h5H,4,8H2,1-3H3,(H,9,10)/t5-/m1/s1
- InChI Key： LPBSHGLDBQBSPI-RXMQYKEDSA-N
- SMILES： [C@H](N)(C(=O)O)CC(C)(C)C

Computed Properties

Exact Mass: 145.110278721g/mol
Monoisotopic Mass: 145.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -1.3
Topological Polar Surface Area: 63.3Å²

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.016
Boiling Point: 236 ºC
Flash Point: 97 ºC
Refractive Index: 1.471
PSA: 63.32000
LogP: 1.53480

(2R)-2-amino-4,4-dimethylpentanoic acid Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
Storage Condition：Room temperature

(2R)-2-amino-4,4-dimethylpentanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92805-1 G	(2R)-2-amino-4,4-dimethylpentanoic acid	88319-43-1	97%	1g	¥ 1,254.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92805-5 G	(2R)-2-amino-4,4-dimethylpentanoic acid	88319-43-1	97%	5g	¥ 3,775.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92805-10 G	(2R)-2-amino-4,4-dimethylpentanoic acid	88319-43-1	97%	10g	¥ 6,586.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92805-25 G	(2R)-2-amino-4,4-dimethylpentanoic acid	88319-43-1	97%	25g	¥ 13,173.00	2021-05-07
Chemenu	CM100707-1g	D-Neopentylglycine	88319-43-1	97%	1g	$206	2021-06-09
Chemenu	CM100707-5g	D-Neopentylglycine	88319-43-1	97%	5g	$617	2021-06-09
Chemenu	CM100707-10g	D-Neopentylglycine	88319-43-1	97%	10g	$1075	2021-06-09
Fluorochem	048889-250mg	3-tert-Butyl-D-alanine	88319-43-1	95%	250mg	￡47.00	2022-03-01
Fluorochem	048889-1g	3-tert-Butyl-D-alanine	88319-43-1	95%	1g	￡119.00	2022-03-01
Fluorochem	048889-5g	3-tert-Butyl-D-alanine	88319-43-1	95%	5g	￡421.00	2022-03-01

(2R)-2-amino-4,4-dimethylpentanoic acid Production Method

Production Method 1

112695-98-4

88319-43-1

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 3 h, rt
1.2 Reagents: Sodium carbonate Solvents: Water ; pH 9

Reference

In vitro synthesis of new cyclodepsipeptides of the PF1022-type: probing the α-D-hydroxy acid tolerance of PF1022 synthetase

Mueller, Jane; et al, ChemBioChem, 2009, 10(2), 323-328

Production Method 2

161633-83-6

88319-43-1

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dimethylformamide
2.1 Catalysts: Cuprous iodide Solvents: Tetrahydrofuran
2.2 Reagents: Methanol
3.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran
3.2 Reagents: Hydrochloric acid Solvents: Ethanol
3.3 Reagents: Ammonium hydroxide
3.4 Reagents: Dowex 50W Solvents: Water

Reference

Asymmetric Synthesis of α-Amino Acids by Copper-Catalyzed Conjugate Addition of Grignard Reagents to Optically Active Carbamatoacrylates

Lander, Peter A.; et al, Journal of the American Chemical Society, 1994, 116(18), 8126-32

Production Method 3

1066-45-1

128947-27-3

88319-43-1

Reaction Conditions

1.1 Reagents: Piperidine, 2,2,6,6-tetramethyl-, lithium salt (1:1) Solvents: Tetrahydrofuran , Hexane
2.1 Reagents: Butyllithium Solvents: Diethyl ether , Pentane , Tetrahydrofuran , Hexane
2.2 -
2.3 Reagents: Hydrochloric acid Solvents: Water
3.1 Reagents: Triethylamine Solvents: Dimethylformamide
4.1 Catalysts: Cuprous iodide Solvents: Tetrahydrofuran
4.2 Reagents: Methanol
5.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran
5.2 Reagents: Hydrochloric acid Solvents: Ethanol
5.3 Reagents: Ammonium hydroxide
5.4 Reagents: Dowex 50W Solvents: Water

Reference

Asymmetric Synthesis of α-Amino Acids by Copper-Catalyzed Conjugate Addition of Grignard Reagents to Optically Active Carbamatoacrylates

Lander, Peter A.; et al, Journal of the American Chemical Society, 1994, 116(18), 8126-32

Production Method 4

88319-42-0

88319-43-1

Reaction Conditions

1.1 Reagents: Hydrogen bromide Solvents: Water

Reference

Peptides containing a neopentylglycine residue

Pospisek, Jan; et al, Collection of Czechoslovak Chemical Communications, 1987, 52(2), 514-21

Production Method 5

88319-43-1

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran
1.2 Reagents: Hydrochloric acid Solvents: Ethanol
1.3 Reagents: Ammonium hydroxide
1.4 Reagents: Dowex 50W Solvents: Water

Reference

Asymmetric Synthesis of α-Amino Acids by Copper-Catalyzed Conjugate Addition of Grignard Reagents to Optically Active Carbamatoacrylates

Lander, Peter A.; et al, Journal of the American Chemical Society, 1994, 116(18), 8126-32

Production Method 6

34906-87-1

88319-43-1

Reaction Conditions

1.1 Reagents: 2,2-Diphenylglycine Catalysts: Benzeneacetamide, N-[(R)-[4-(aminomethyl)-5-hydroxy-3-pyridinyl][1,1′-biphenyl]-… Solvents: Methanol , Water ; 3 d, 20 °C

Reference

A new type of chiral-pyridoxamines for catalytic asymmetric transamination of α-keto acids

Chen, Jianfeng; et al, Tetrahedron Letters, 2016, 57(41), 4612-4615

Production Method 7

161633-84-7

677-22-5

88319-43-1

Reaction Conditions

1.1 Catalysts: Cuprous iodide Solvents: Tetrahydrofuran
1.2 Reagents: Methanol
2.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran
2.2 Reagents: Hydrochloric acid Solvents: Ethanol
2.3 Reagents: Ammonium hydroxide
2.4 Reagents: Dowex 50W Solvents: Water

Reference

Asymmetric Synthesis of α-Amino Acids by Copper-Catalyzed Conjugate Addition of Grignard Reagents to Optically Active Carbamatoacrylates

Lander, Peter A.; et al, Journal of the American Chemical Society, 1994, 116(18), 8126-32

Production Method 8

3027-05-2

88319-43-1

Reaction Conditions

1.1 -
2.1 Reagents: 2,2-Diphenylglycine Catalysts: Benzeneacetamide, N-[(R)-[4-(aminomethyl)-5-hydroxy-3-pyridinyl][1,1′-biphenyl]-… Solvents: Methanol , Water ; 3 d, 20 °C

Reference

A new type of chiral-pyridoxamines for catalytic asymmetric transamination of α-keto acids

Chen, Jianfeng; et al, Tetrahedron Letters, 2016, 57(41), 4612-4615

Production Method 9

128947-27-3

88319-43-1

Reaction Conditions

1.1 Reagents: Trimethyltin chloride , Piperidine, 2,2,6,6-tetramethyl-, lithium salt (1:1) Solvents: Tetrahydrofuran , Hexane
1.2 Reagents: Butyllithium Solvents: Diethyl ether , Pentane , Tetrahydrofuran , Hexane
1.3 -
1.4 Reagents: Hydrochloric acid Solvents: Water
1.5 Reagents: Triethylamine Solvents: Dimethylformamide
2.1 Catalysts: Cuprous iodide Solvents: Tetrahydrofuran
2.2 Reagents: Methanol
3.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran
3.2 Reagents: Hydrochloric acid Solvents: Ethanol
3.3 Reagents: Ammonium hydroxide
3.4 Reagents: Dowex 50W Solvents: Water

Reference

Asymmetric Synthesis of α-Amino Acids by Copper-Catalyzed Conjugate Addition of Grignard Reagents to Optically Active Carbamatoacrylates

Lander, Peter A.; et al, Journal of the American Chemical Society, 1994, 116(18), 8126-32

Production Method 10

161633-82-5

88319-43-1

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Diethyl ether , Pentane , Tetrahydrofuran , Hexane
1.2 -
1.3 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Triethylamine Solvents: Dimethylformamide
3.1 Catalysts: Cuprous iodide Solvents: Tetrahydrofuran
3.2 Reagents: Methanol
4.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol , Tetrahydrofuran
4.2 Reagents: Hydrochloric acid Solvents: Ethanol
4.3 Reagents: Ammonium hydroxide
4.4 Reagents: Dowex 50W Solvents: Water

Reference

Asymmetric Synthesis of α-Amino Acids by Copper-Catalyzed Conjugate Addition of Grignard Reagents to Optically Active Carbamatoacrylates

Lander, Peter A.; et al, Journal of the American Chemical Society, 1994, 116(18), 8126-32